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Compound of Interest

Compound Name: Methylamino-PEG3-azide

. Get Quote

Cat. No.: B608985

Essential Safety and Handling Guide for
Methylamino-PEG3-azide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Methylamino-PEG3-azide. The following procedural
steps and data are designed to ensure safe operational handling and disposal, fostering a
secure laboratory environment.

Chemical and Physical Properties

Methylamino-PEG3-azide is a PEG-based PROTAC linker utilized in the synthesis of
PROTACSs.[1] It contains an azide group that can react with alkynes, BCN, or DBCO via Click
Chemistry, and a methylamine group reactive with carboxylic acids and carbonyls.[1][2] The
polyethylene glycol (PEG) spacer enhances its solubility in aqueous solutions.[1][2]

Property Value

Molecular Formula

CoH20N403

Molecular Weight 232.28 g/mol [3][4]

CAS Number 1355197-57-7[1][4]
Appearance Colorless crystalline solid[5]
Solubility Readily soluble in water[5][6]
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Hazard Identification and Engineering Controls

Organic azides can be heat- and shock-sensitive, with the potential to decompose explosively.
[7] While azides with a carbon-to-nitrogen ratio of less than 3 are particularly unstable, all azide
compounds should be handled with caution.[8] Sodium azide, an inorganic azide, is acutely
toxic and can be fatal if inhaled, absorbed through the skin, or swallowed.[9][10]

Engineering Controls are the first line of defense:

Fume Hood: All work with Methylamino-PEG3-azide, including weighing and solution
preparation, must be conducted in a certified chemical fume hood.[5][6][9][11][12]

o Ventilation: Ensure proper ventilation to avoid the accumulation of vapors.[10][12]

» Blast Shield: For reactions involving heating or scaling up, the use of a blast shield is
mandatory.[7][8][9]

o Safety Shower and Eyewash Station: An ANSI-approved eyewash station and safety shower
must be immediately accessible within a 10-second travel time.[13]

Operational Plan: Step-by-Step Handling Protocol
Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Methylamino-PEG3-azide to create
a barrier between the researcher and the chemical.[14][15]
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
rubber gloves (minimum 0.11
mm thickness) is
recommended.[5][11] For
higher toxicity risks, consider a
silver shield glove under the

nitrile glove.[9]

Prevents skin contact and
absorption.[11] Change gloves
immediately if contaminated.
[11]

Eye Protection

Chemical safety goggles or a
face shield must be worn.[5][9]
[15][16]

Protects eyes from splashes

and aerosols.

Body Protection

A polyethylene-coated or other
resistant disposable gown
should be worn over a lab
coat.[16][17][18]

Provides a barrier against

spills and contamination.[15]

Respiratory Protection

For procedures that may
generate dust or aerosols, a
NIOSH-approved respirator is
necessary.[17][18]

Prevents inhalation of the toxic

compound.[9]

Handling and Storage

o Work Scale: Always work with the smallest possible quantities of the azide compound.[3][12]

» Utensils: Use only plastic or ceramic spatulas for weighing and transferring; never use metal

spatulas.[6][7][8][9]

e Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) as they can

form explosive organic azides.[7][9]

o Concentration: Do not concentrate azide-containing solutions by rotary evaporation or

distillation.[7][8]

o Storage: Store Methylamino-PEG3-azide in a cool, dry, well-ventilated area, away from

heat, light, shock, and incompatible materials such as acids, heavy metals, and oxidizing
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agents.[6][7][8][10][12] Store in a tightly closed, clearly labeled container.[6][10][12]

Experimental Workflow

The following diagram outlines the standard workflow for handling Methylamino-PEG3-azide
in a laboratory setting.
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Preparation

Don PPE:
- Double Nitrile Gloves
- Safety Goggles/Face Shield
- Resistant Gown

'

Prepare Fume Hood:
- Ensure certification
- Set up blast shield if needed

'

Weigh Compound:
- Use plastic/ceramic spatula
- Minimize quantity

Reaftion

Dissolve in appropriate
(non-halogenated) solvent

;

Conduct reaction in fume hood

l

Monitor reaction carefully

Post-Reaction

Cleanup & Disposal

Decontaminate work surfaces
with soap and water (pH >9)

l

Segregate Azide Waste:
- Solid and liquid waste
- Use non-metal containers

l

Dispose of waste through
Environmental Health & Safety

Workflow for Handling Methylamino-PEG3-azide

[Transfer to Reaction Vessel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608985#personal-protective-equipment-for-handling-
methylamino-peg3-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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